N-(5-chloro-2-methoxyphenyl)-2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[8-(4-methylphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide
• InChI: InChI=1S/C21H20ClN5O4/c1-13-3-6-15(7-4-13)25-9-10-26-19(29)20(30)27(24-21(25)26)12-18(28)23-16-11-14(22)5-8-17(16)31-2/h3-8,11H,9-10,12H2,1-2H3,(H,23,28)
• InChI Key: YHOHEQCWYKBFIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NC4=C(C=CC(=C4)Cl)OC
• Molecular Formula: C21H20ClN5O4
• Molecular Weight: 441.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C21H20ClN5O4 and its molecular weight is 441.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Research focuses on synthesizing novel heterocyclic compounds with potential biological activities. For example, novel derivatives of benzodifuranyl, 1,3,5-triazines, and other heterocyclic compounds have been synthesized from visnaginone and khellinone, showing anti-inflammatory and analgesic activities (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020). Such studies highlight the potential of these compounds as COX-1/COX-2 inhibitors.

Antimicrobial Activities

Several studies have synthesized triazole derivatives and evaluated their antimicrobial activities against various microorganisms. For instance, new 1,2,4-triazole derivatives have been created to possess good or moderate activities against test microorganisms, emphasizing the role of chemical synthesis in developing new antimicrobial agents (H. Bektaş et al., 2007).

Anticancer Activity

The synthesis of N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides has been explored, revealing in vitro anticancer activities, particularly against non-small cell lung and CNS cancer cell lines (G. Berest et al., 2011). This showcases the importance of structural diversity in the search for effective anticancer agents.

Antifungal and Antibacterial Properties

Research into imidazo[1,5-b][1,2,4]triazin derivatives has shown promising antimicrobial effects, offering a foundation for the development of new antimicrobial agents. These compounds have been synthesized and tested for their in vitro antimicrobial activity, displaying favorable effects (A. A. Sawant, 2013).

Corrosion Inhibition

Triazine derivatives have been investigated for their role in corrosion inhibition, demonstrating their effectiveness in protecting materials against corrosion. This application extends the use of these compounds beyond biomedical fields, showcasing their versatility (M. Yadav et al., 2015).